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Compound of Interest

Compound Name: Thiourea

Cat. No.: B124793

An In-Depth Technical Guide to Thiourea for Researchers and Drug Development
Professionals

Introduction

Thiourea, also known as thiocarbamide, is an organosulfur compound with the molecular
formula CH4N2S.[1] Structurally, it is an analogue of urea where the oxygen atom is replaced
by a sulfur atom, a substitution that confers distinct chemical properties and reactivity.[2][3] This
versatile molecule is a planar, white, crystalline solid and serves as a key reagent in organic
synthesis.[1] In the field of drug discovery and medicinal chemistry, the thiourea scaffold is of
significant interest due to its presence in a wide array of biologically active compounds with
potential therapeutic applications, including anticancer, antiviral, and antibacterial agents.[4][5]
[6] Its ability to form stable complexes with metal ions and engage in hydrogen bonding makes
it a valuable pharmacophore in the design of novel drugs.[7][8]

Core Chemical Identifiers and Properties

Thiourea is identified by the CAS Number 62-56-6.[9][10][11][12] Its molecular formula is
CHa4N:zS, and it has a molar mass of approximately 76.12 g/mol .[1][9][10][13]

Physicochemical Properties of Thiourea
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Property Value Citation(s)

Molecular Formula CHaN2S (1112119111 31[14]

Molar Mass 76.12 g/mol [1][10][13]

CAS Number 62-56-6 [9][10][12]

Appearance White, crystalline solid [1]

Melting Point 176°C to 182°C [1][2][10][13]

Density 1.405 g/cm3 at 20°C [10]

Solubility in Water 137-142 g/L at 20-25°C [10][13]

pH 6-8 (50 g/L in H20 at 20°C)
Tautomerism

Thiourea exists in two tautomeric forms: the thione form, which is more prevalent, and the thiol
form (also known as isothiourea).[4] This equilibrium is crucial as it influences the compound's
reaction pathways.

Caption: Tautomeric equilibrium between the thione and thiol forms of thiourea.

Key Experimental Protocols for Synthesis

The synthesis of thiourea and its derivatives can be achieved through several routes. The
choice of method often depends on the availability of starting materials and the desired
substitution pattern.[15]

Protocol 1: Synthesis from Isothiocyanates and Amines

This is one of the most efficient and versatile methods for preparing N-substituted thioureas,
known for high yields and mild reaction conditions.[15]

Materials:

 |sothiocyanate (e.g., Phenyl isothiocyanate)
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e Amine (e.g., Aniline)

e Solvent (e.g., Dichloromethane or tert-butanol)

Procedure:

Dissolve the isothiocyanate (1 equivalent) in the chosen solvent in a reaction flask.[15]
e Add the amine (1 equivalent) to the solution.[15]

 Stir the reaction mixture at room temperature. The reaction is typically complete within a few
hours.[15]

e If the product, an N,N'-disubstituted thiourea, precipitates, collect it by filtration.[15]

e Wash the collected solid with a small amount of cold solvent and dry to obtain the pure
product.[15]

Protocol 2: Synthesis from Urea and Lawesson's
Reagent

This one-step method converts urea to thiourea using a common laboratory thionating agent.
[15][16]

Materials:

e Urea

e Lawesson's Reagent

e Anhydrous solvent (e.g., THF, Toluene)
Procedure:

 In a flame-dried flask under an inert atmosphere, dissolve urea (2 equivalents) in the
anhydrous solvent.[15][16]

» Add Lawesson's reagent (1 equivalent) to the solution.[15][16]
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» Heat the reaction mixture to approximately 75°C and stir for about 3.5 hours.[15][16]
» Monitor the reaction's progress using thin-layer chromatography (TLC).[15]

o Upon completion, the product can be isolated using standard purification techniques.

Protocol 3: Synthesis of Thiourea Dioxide

Thiourea can be oxidized to form thiourea dioxide, a potent and eco-friendly reducing agent
used in organic chemistry.[10][17]

Materials:

e Thiourea

e Hydrogen peroxide (H202)
« Distilled water

o Ethanol (for washing)
Procedure:

e Prepare a diluted solution of hydrogen peroxide (e.g., 6%) in a flask and cool it to below
10°C in an ice bath.[17]

e Grind thiourea into a fine powder.[17]

» Add the powdered thiourea to the cold hydrogen peroxide solution in small portions over
approximately one hour, maintaining the low temperature.[17]

o The thiourea is oxidized, and the less soluble thiourea dioxide will precipitate out of the
solution.[17]

o Collect the crystalline precipitate by filtration.[17]

e Wash the product with boiling ethanol to remove any unreacted thiourea and then dry.[17]
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Applications in Drug Development and Organic
Synthesis

Thiourea and its derivatives are pivotal in medicinal chemistry and are investigated for a wide
range of biological activities.[4][18]

e Anticancer Agents: Thiourea derivatives have been shown to target molecular pathways
involved in cancer progression, such as angiogenesis and cell signaling.[4][7] Some have
demonstrated potent inhibitory activity against various human cancer cell lines, including
breast, lung, and liver cancer.[4][19]

» Antimicrobial and Antiviral Activity: The thiourea scaffold is a component of various
compounds with antibacterial, antifungal, and antiviral properties.[4][5][6]

e Enzyme Inhibition: Certain derivatives act as non-competitive enzyme inhibitors, a property
explored in drug design.[13][20] For instance, they have been evaluated as inhibitors of
cholinesterases, which is relevant for conditions like Alzheimer's disease.[20]

o Precursor to Heterocycles: In organic synthesis, thiourea is a fundamental building block for
constructing various heterocyclic compounds, such as aminothiazoles and pyrimidines.[3]
[10] These heterocycles are core structures in many pharmaceuticals, including
sulfathiazole.[10]

o Synthesis of Thiols: Thiourea is used as a sulfur source to convert alkyl halides into thiols
via the formation of an isothiouronium salt, which is subsequently hydrolyzed.[3][10]

Logical and Pathway Diagrams
General Synthesis Workflow for Thiourea Derivatives

The synthesis of bioactive thiourea derivatives often follows a straightforward workflow,
starting from readily available precursors.
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Caption: A generalized workflow for the synthesis of thiourea derivatives.

Conceptual Inhibition of a Signaling Pathway

Thiourea derivatives can interfere with cellular signaling pathways implicated in disease. This
diagram illustrates a conceptual model of this inhibition.
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Caption: Conceptual model of a thiourea derivative inhibiting a signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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